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Compound of Interest

Compound Name: 1-Cyclohexyl-2-ethoxybenzene

CAS No.: 1889-30-1

Cat. No.: B14739453

Get Quote

The compound specified as ortho-cyclohexyl ethyl phenyl ether is understood, based on

standard chemical nomenclature, to be 1-cyclohexyl-2-ethoxybenzene. This structure

consists of a benzene ring substituted at the 1 and 2 (ortho) positions with a cyclohexyl group

and an ethoxy group, respectively.

It is critical for researchers and drug development professionals to recognize that 1-
cyclohexyl-2-ethoxybenzene is a highly specific, non-commodity chemical. As such, a

comprehensive, experimentally verified dataset of its physical properties is not readily available

in public chemical databases or literature. This guide, therefore, serves a dual purpose: first, to

provide expert-predicted physical properties based on analogous structures, and second, to

equip researchers with the detailed, validated protocols necessary to determine these

properties empirically. This approach ensures scientific integrity and provides a practical

framework for handling this compound in a research and development setting.

The physical properties of a molecule like 1-cyclohexyl-2-ethoxybenzene are paramount in

drug development. They influence its solubility and dissolution rate (affecting bioavailability), its

stability in various formulations, and its behavior during purification processes like distillation
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and chromatography. An accurate understanding of these characteristics is the foundation of

successful formulation and chemical process design.

Predicted Physicochemical Properties and
Structural Analogs
In the absence of direct experimental data, we can forecast the physical properties of 1-
cyclohexyl-2-ethoxybenzene by examining structurally related compounds: ethoxybenzene

(phenetole), which shares the ethoxy-aromatic moiety, and cyclohexylbenzene, which shares

the cyclohexyl-aromatic moiety.

Table 1: Predicted Physical Properties of 1-cyclohexyl-2-ethoxybenzene and Comparison

with Structural Analogs
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Property

Predicted
Value (1-
cyclohexyl-2-
ethoxybenzen
e)

Ethoxybenzen
e[1][2]

Cyclohexylben
zene[3][4]

Rationale for
Prediction

Molecular

Formula
C₁₄H₂₀O C₈H₁₀O C₁₂H₁₆ -

Molecular Weight 204.31 g/mol 122.16 g/mol 160.26 g/mol -

Appearance
Colorless to pale

yellow liquid
Colorless liquid Colorless liquid

Typical for

aromatic ethers

and

alkylbenzenes.

Boiling Point 245 - 255 °C 169-170 °C 239 °C

The addition of

the bulky

cyclohexyl group

significantly

increases

molecular weight

and van der

Waals forces

compared to

ethoxybenzene,

raising the

boiling point

substantially,

likely slightly

above that of

cyclohexylbenze

ne.

Melting Point < -10 °C -30 °C -3 °C The ortho-

substitution may

disrupt crystal

lattice packing,

likely resulting in

a low melting
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point, ensuring it

is liquid well

below room

temperature.

Density
0.97 - 0.99 g/cm³

at 20°C
0.967 g/cm³ 0.94 g/cm³

The density will

be between that

of its analogs,

likely closer to

that of

ethoxybenzene

due to the

presence of the

oxygen atom.

Refractive Index

(n_D²⁰)
1.515 - 1.525 1.507 1.526

The refractive

index is expected

to be similar to

cyclohexylbenze

ne due to the

combination of

the aromatic ring

and the alicyclic

ring system.

Solubility

Insoluble in

water; Soluble in

ethanol, diethyl

ether, acetone,

benzene.[1]

Insoluble in

water; Soluble in

ethanol, diethyl

ether.[1]

Insoluble in

water; Soluble in

organic solvents.

As a non-polar

ether, it will be

immiscible with

water but highly

soluble in

common organic

solvents.

Experimental Determination of Physical Properties
The following protocols are presented as self-validating systems for researchers to empirically

determine the core physical properties of 1-cyclohexyl-2-ethoxybenzene or similar novel
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compounds. The causality behind procedural steps is explained to ensure robust and reliable

data generation.

Boiling Point Determination via Microscale Distillation
Expertise & Causality: A precise boiling point is a key indicator of purity.[5] During a distillation,

the boiling point is the temperature at which the liquid's vapor pressure equals the atmospheric

pressure, resulting in a stable temperature plateau for the vapor phase of a pure compound.[5]

[6] This method is superior to simple capillary methods for obtaining a highly accurate value.

Protocol:

Apparatus Setup: Assemble a microscale distillation apparatus using a 10 mL round-bottom

flask, a distillation head with a thermometer adapter, a condenser, and a collection vessel.

Ensure all joints are properly sealed.

Sample Charging: Place 3-4 mL of 1-cyclohexyl-2-ethoxybenzene and a magnetic stir bar

into the round-bottom flask. The stir bar ensures smooth boiling and prevents bumping.

Thermometer Placement: Position the thermometer so the top of the bulb is level with the

bottom of the distillation head's side arm. This placement ensures the measured temperature

is that of the vapor entering the condenser, which is the true boiling point.

Heating and Distillation: Gently heat the flask using a heating mantle. Observe the liquid for

the onset of boiling.

Data Recording: As the vapor condenses and the first drop of distillate is collected, record

the temperature. Continue to record the temperature every 30 seconds. A pure compound

will exhibit a stable temperature range (±0.5 °C) during the bulk of the distillation. This stable

temperature is the boiling point.

Pressure Correction: Record the ambient atmospheric pressure. If it deviates significantly

from 760 mmHg, a nomograph should be used to correct the observed boiling point to the

standard pressure boiling point.
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Caption: Workflow for Boiling Point Determination.

Density Measurement via Pycnometry
Expertise & Causality: Density is a fundamental physical property defined as mass per unit

volume.[7] A pycnometer is a flask with a precisely known volume, allowing for a highly

accurate density determination by weighing it when empty, filled with a reference liquid (e.g.,

deionized water), and filled with the sample liquid.[7] This method directly measures mass and

volume to provide a reliable value.

Protocol:

Preparation: Thoroughly clean and dry a 5 mL pycnometer.

Mass of Empty Pycnometer (m₁): Weigh the empty, dry pycnometer with its stopper on an

analytical balance to four decimal places.

Mass of Pycnometer with Water (m₂): Fill the pycnometer with deionized water, insert the

stopper, and allow it to equilibrate to a constant temperature (e.g., 20.0 °C) in a water bath.

Dry the exterior completely and weigh it.

Volume Calculation: Using the known density of water (ρ_water) at the measurement

temperature (e.g., 0.99820 g/cm³ at 20.0 °C), calculate the exact volume (V) of the

pycnometer: V = (m₂ - m₁) / ρ_water.
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Mass of Pycnometer with Sample (m₃): Empty and dry the pycnometer, then fill it with 1-
cyclohexyl-2-ethoxybenzene. Equilibrate to the same temperature as the water, dry the

exterior, and weigh it.

Density Calculation: Calculate the density of the sample (ρ_sample): ρ_sample = (m₃ - m₁) /

V.

Weigh Empty, Dry
Pycnometer (m₁)

Fill with DI Water
Equilibrate Temp, Weigh (m₂)

Fill with Sample
Equilibrate Temp, Weigh (m₃)

Calculate Pycnometer
Volume (V) using ρ_water

Calculate Sample
Density (ρ_sample)

Click to download full resolution via product page

Caption: Workflow for Density Measurement by Pycnometry.

Refractive Index Measurement via Abbe Refractometer
Expertise & Causality: The refractive index is the ratio of the speed of light in a vacuum to its

speed in a medium.[8] It is a characteristic property sensitive to temperature and the

wavelength of light used. An Abbe refractometer measures the critical angle of total internal
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reflection at the interface between a prism of high refractive index and the sample.[9] This

angle is directly related to the sample's refractive index.

Protocol:

Instrument Calibration: Turn on the refractometer and its light source. Ensure the prism

temperature is controlled, typically to 20.0 ± 0.1 °C. Calibrate the instrument using a

standard of known refractive index, such as distilled water (n_D²⁰ = 1.3330).

Sample Application: Open the prism assembly. Using a pipette, apply 2-3 drops of 1-
cyclohexyl-2-ethoxybenzene onto the surface of the lower prism.

Closing the Prism: Close the prism assembly firmly to ensure the liquid spreads into a thin,

uniform film.

Measurement: Look through the eyepiece and turn the coarse adjustment knob until the light

and dark fields become visible. Turn the fine adjustment knob to bring the dividing line (the

shadow line) into sharp focus exactly on the crosshairs of the reticle.

Dispersion Correction: If a colored fringe is visible at the dividing line, turn the dispersion

correction knob until the line is sharp and achromatic (black and white).

Reading the Value: Depress the switch to illuminate the internal scale and read the refractive

index to four decimal places. Perform the measurement in triplicate and report the average.

Calibrate Refractometer
with Water Standard at 20°C

Apply 2-3 Drops of
Sample to Prism Close Prism Assembly Adjust Knobs to Focus

Shadow Line on Crosshairs
Correct for Dispersion
(Remove Color Fringe)

Focus Read Refractive Index
from Scale

Corrected Repeat 3x and
Calculate Average

Click to download full resolution via product page

Caption: Workflow for Refractive Index Measurement.

Safety, Handling, and Storage
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While a specific Safety Data Sheet (SDS) for 1-cyclohexyl-2-ethoxybenzene is not available,

appropriate handling procedures can be derived from analogous compounds like

ethoxybenzene and cyclohexylbenzene.[3][10]

Hazard Class: Expected to be a flammable liquid. Keep away from heat, sparks, and open

flames.[10]

Toxicity: Likely to be harmful if swallowed, with a potential aspiration hazard which may be

fatal if the liquid enters the airways. May cause skin and eye irritation.[11]

Personal Protective Equipment (PPE): Wear chemical-resistant gloves (e.g., nitrile), safety

glasses or goggles, and a lab coat. All handling should be performed in a well-ventilated

fume hood.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible materials such as strong oxidizing agents.

Conclusion
This guide provides a comprehensive framework for understanding and characterizing the

physical properties of 1-cyclohexyl-2-ethoxybenzene. By combining predictive analysis based

on sound chemical principles with detailed, robust experimental protocols, researchers and

drug development professionals are empowered to generate the high-quality data necessary

for their work. Adherence to these methodologies and safety protocols will ensure both the

integrity of the scientific results and the safety of laboratory personnel.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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